9-bromo-11H-benzo[a]carbazole

• Molecular Formula: C16H10BrN
• Molecular Weight: 296.16 g/mol
• IUPAC Name: 9-bromo-11H-benzo[a]carbazole
• InChI: InChI=1S/C16H10BrN/c17-11-6-8-13-14-7-5-10-3-1-2-4-12(10)16(14)18-15(13)9-11/h1-9,18H
• InChI Key: PKIVMQZYFXOABI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2NC4=C3C=CC(=C4)Br

Description

9-Bromo-11H-benzo[a]carbazole is a polycyclic aromatic hydrocarbon (PAH) derivative featuring a carbazole core fused with a benzene ring (benzo[a] configuration) and a bromine substituent at the 9-position. The bromine atom at position 9 introduces significant electron-withdrawing effects, modulating reactivity and intermolecular interactions.

Comparison with Similar Compounds

9-(4-Bromophenyl)-9H-Carbazole ()

• Structure : Bromine is attached to a phenyl ring substituted at the carbazole’s N9 position.
• Synthesis : Likely via Suzuki-Miyaura cross-coupling, leveraging boronic acid intermediates .
• Key Properties : Crystallographic data reveal a planar carbazole core with a dihedral angle of 85.2° between the carbazole and bromophenyl groups, reducing π-π stacking interactions compared to 9-bromo-11H-benzo[a]carbazole .
• Reactivity : The bromophenyl group facilitates further functionalization via cross-coupling reactions.

3-Bromo-9-(4-Fluorobenzyl)-9H-Carbazole ()

• Structure : Bromine at C3 and a 4-fluorobenzyl group at N7.
• Synthesis : N-alkylation of carbazole with 4-fluorobenzyl bromide, followed by electrophilic bromination at C3 .
• Key Properties: The fluorobenzyl group enhances lipophilicity, while bromine at C3 directs electrophilic substitution to the carbazole’s C6 position. Crystal packing shows C–H···F interactions, absent in non-fluorinated analogs .

9-(4-Bromobutyl)-9H-Carbazole ()

• Structure : A bromobutyl chain at N8.
• Synthesis : Alkylation of carbazole with 1,4-dibromobutane using TBAB as a phase-transfer catalyst .
• Key Properties : The flexible bromoalkyl chain enables applications in polymer chemistry (e.g., polyphosphazene grafts) but reduces thermal stability compared to aromatic brominated carbazoles .

Electronic and Spectroscopic Properties

Compound	HOMO-LUMO Gap (eV)	IR C–Br Stretch (cm⁻¹)	Notable NMR Shifts (δ, ppm)
9-Bromo-11H-benzo[a]carbazole	Not reported	~550–600 (theoretical)	Aromatic H: ~7.5–8.5 (predicted)
9-(4-Bromophenyl)-9H-carbazole	–	–	H5: 8.36 (s); CH3: 2.40–2.89
3-Bromo-9-(4-fluorobenzyl)-9H-carbazole	–	–	F1: 119.0 (¹⁹F NMR); Br1: 117.9 (C–Br)

• Frontier Orbital Analysis : Carbazole derivatives with electron-withdrawing groups (e.g., bromine) exhibit lowered LUMO levels, enhancing electron-accepting capacity. For example, NMP-181 (a carbazole derivative with an amine group) shows a HOMO localized on the amine, while brominated analogs likely shift HOMO/LUMO distribution toward the halogenated ring .

Reactivity and Functionalization Potential

• 9-Bromo-11H-Benzo[a]Carbazole: Bromine at C9 enables Suzuki couplings for aryl group introduction or nucleophilic substitutions. The benzo[a] fusion increases steric hindrance, slowing reactions compared to non-fused analogs.
• Comparison with Nitro/Methoxy Derivatives : Compounds like 1,4-dimethyl-3-nitro-6-aryl-9H-carbazole () undergo reduction of nitro groups to amines, whereas brominated analogs are more suited for cross-coupling .
• Thermal Stability : Brominated carbazoles with aromatic substituents (e.g., 9-(4-bromophenyl)-9H-carbazole) exhibit higher decomposition temperatures (>240°C) than alkylated versions (e.g., 9-(4-bromobutyl)-9H-carbazole, stable to ~120°C) .